2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C17H15Cl2N5O2S/c1-26-12-5-2-10(3-6-12)16-22-23-17(24(16)20)27-9-15(25)21-11-4-7-13(18)14(19)8-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: INQRSTLSBNGHKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5O2S
• Molecular Weight: 424.3 g/mol

Description

2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C17H15Cl2N5O2S and its molecular weight is 424.3. The purity is usually 95%.
BenchChem offers high-quality 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modification

• The synthesis of various 1,2,4-triazole derivatives, including those with substituents similar to the compound , has been extensively studied. These compounds have been synthesized for potential applications in medicinal chemistry, highlighting the versatility of the triazole ring as a scaffold for developing new therapeutic agents. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and screened them for antimicrobial activities, suggesting that modifications to the triazole ring can yield compounds with significant biological activity (Bektaş et al., 2007).

Biological Activities and Applications

• Research has shown that triazole derivatives possess a broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, Rehman et al. (2013) synthesized a series of 1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds and found them to be active against acetylcholinesterase, indicating potential applications in treating diseases like Alzheimer's (Rehman et al., 2013).

Anticancer Research

• The search for new anticancer compounds is a critical area of medicinal chemistry. Zyabrev et al. (2022) synthesized a novel series of 4-arylsulfonyl-1,3-oxazoles, demonstrating that structural modifications can lead to compounds with significant anticancer activities, showcasing the potential of utilizing compounds with similar functional groups in cancer research (Zyabrev et al., 2022).